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Compound of Interest

Compound Name: 2-Iodo-5-nitroanisole

Cat. No.: B1296816 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential safety and

logistical information for the proper disposal of 2-Iodo-5-nitroanisole, ensuring operational

safety and regulatory compliance.

Essential Safety and Physical Data
A thorough understanding of the physicochemical properties of 2-Iodo-5-nitroanisole is the

first step in ensuring its safe handling and disposal. The following table summarizes key

quantitative data for this compound.

Property Value

Molecular Formula C₇H₆INO₃

Molecular Weight 279.03 g/mol

Melting Point 128-135°C[1]

Boiling Point 341.2 °C at 760 mmHg[2]

Density 1.893 g/cm³[2]

Flash Point 160.1 °C[2]

Oral LD50 (Rat, for 2-Nitroanisole) 740 mg/kg bw[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1296816?utm_src=pdf-interest
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://www.benchchem.com/product/b1296816?utm_src=pdf-body
https://matrix.staging.1int.co.uk/product/buy-2-iodo-5-nitroanisole-4651
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.lookchem.com/404.htm
https://www.ncbi.nlm.nih.gov/books/NBK424321/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: Specific toxicity data for 2-Iodo-5-nitroanisole is limited; data for the related compound

2-nitroanisole is provided for reference.

Disposal Workflow
The proper disposal of 2-Iodo-5-nitroanisole follows a structured workflow to minimize risk

and ensure environmental protection. The following diagram illustrates the key decision points

and steps in the disposal process.

2-Iodo-5-nitroanisole Disposal Workflow

Initial Assessment

Waste Segregation & Collection

Container Management

Final Disposal

Unused/Expired 2-Iodo-5-nitroanisole

Segregate as Hazardous Waste

Contaminated Materials (e.g., PPE, glassware)

Collect in a designated, labeled, and sealed container

Store in a cool, dry, well-ventilated area Keep away from incompatible materials (strong oxidizing agents, strong bases)

Arrange for pickup by a licensed chemical waste disposal service

Disposal via controlled incineration with flue gas scrubbing
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Caption: Disposal workflow for 2-Iodo-5-nitroanisole.

Detailed Disposal Protocol
The following step-by-step protocol outlines the approved procedure for the disposal of 2-Iodo-
5-nitroanisole and associated contaminated materials.

1. Personal Protective Equipment (PPE): Before handling 2-Iodo-5-nitroanisole for disposal,

ensure you are wearing appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A lab coat

2. Waste Identification and Segregation:

Unused or Expired Chemical: Any unwanted 2-Iodo-5-nitroanisole must be treated as

hazardous waste.

Contaminated Materials: All items that have come into contact with 2-Iodo-5-nitroanisole,

such as pipette tips, weighing boats, contaminated gloves, and paper towels, must also be

disposed of as hazardous waste.

Empty Containers: Empty containers of 2-Iodo-5-nitroanisole should be triple-rinsed with a

suitable solvent (e.g., acetone or ethanol). The rinsate must be collected and disposed of as

hazardous waste. After rinsing, the container can be disposed of according to institutional

guidelines for clean glassware or plastic.

3. Waste Collection and Storage:

Collect all solid 2-Iodo-5-nitroanisole waste and contaminated materials in a designated,

leak-proof, and clearly labeled hazardous waste container.
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The label should include the words "Hazardous Waste," the full chemical name "2-Iodo-5-
nitroanisole," and the associated hazards (e.g., "Toxic," "Irritant").

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents and strong bases.

Ensure the container is kept tightly sealed to prevent the release of dust or vapors.

4. Final Disposal:

Do not dispose of 2-Iodo-5-nitroanisole down the drain or in regular trash.

The primary method for the disposal of 2-Iodo-5-nitroanisole is through a licensed chemical

waste disposal company.

The recommended disposal method is controlled incineration in a facility equipped with flue

gas scrubbing to neutralize harmful combustion byproducts.

Follow your institution's specific procedures for arranging the pickup of hazardous chemical

waste.

By adhering to these procedures, you can ensure the safe and environmentally responsible

disposal of 2-Iodo-5-nitroanisole, fostering a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of 2-Iodo-5-nitroanisole: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296816#2-iodo-5-nitroanisole-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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